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Compound of Interest

Compound Name: 9-Ethynylphenanthrene

Cat. No.: B1202259

This document provides essential safety, logistical, and procedural guidance for the proper
disposal of 9-Ethynylphenanthrene (CAS No. 32870-98-7). The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
environmental compliance. As a polycyclic aromatic hydrocarbon (PAH), 9-
Ethynylphenanthrene is treated as hazardous waste due to its potential for serious eye
damage and long-term harmful effects on aquatic life.[1][2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, all personnel must be equipped with the
appropriate Personal Protective Equipment (PPE). All handling of 9-Ethynylphenanthrene and
its associated waste should occur in a well-ventilated area, preferably within a chemical fume
hood.[4]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or eyeshields are mandatory.[2]

Hand Protection: Chemical-resistant gloves.[2]

Respiratory Protection: A NIOSH-approved N95 dust mask should be used, especially when
handling the solid form, to prevent inhalation.[2]

Body Protection: A standard lab coat should be worn.[4]
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Hazard Classification and Safety Data

9-Ethynylphenanthrene is classified as a hazardous substance. The following table

summarizes its key hazard information.[1][2]

Identifier

Information

Source

GHS Pictogram

GHSO05 (Corrosion)

[2]

Signal Word

Danger

[2]

Hazard Statements

H318: Causes serious eye
damage.H413: May cause
long lasting harmful effects to

aguatic life.

[1]2]

Precautionary Statements

P273, P280, P305 + P351 +
P338, P501

[1](2]

Hazard Class

Eye Damage 1, Aquatic
Chronic 4

[1]

Storage Class Code

11 - Combustible Solids

[2]

WGK (Water Hazard Class)

WGK 3 (highly hazardous to

water)

[2]

Step-by-Step Disposal Protocol

The required method for the disposal of 9-Ethynylphenanthrene is through a licensed

hazardous waste disposal company.[4][5] Under no circumstances should this chemical or its

containers be disposed of in standard trash or allowed to enter drains or the environment.[5]

Waste Identification and Segregation

» Classification: 9-Ethynylphenanthrene is a polycyclic aromatic hydrocarbon (PAH) and

must be classified as hazardous waste.[4][6] Always consult your institution's Environmental

Health and Safety (EHS) office for specific local regulations.[4]
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e Segregation: Do not mix 9-Ethynylphenanthrene waste with other waste streams unless
explicitly permitted by your EHS department.[4] Keep it separate from non-hazardous
materials.

Waste Collection

e Solid Waste: Collect pure 9-Ethynylphenanthrene waste, along with any contaminated
materials such as gloves, weighing papers, and spill absorbents, in a dedicated, chemically
compatible container that can be securely sealed.[4][5]

e Liquid Waste: If 9-Ethynylphenanthrene is dissolved in a solvent, collect the solution in a
separate, sealed container specifically designated for flammable liquid waste.[4]

e Contaminated Labware:

o Reusable Labware: Decontaminate with an appropriate solvent. Collect the first rinse as
hazardous liquid waste.[7]

o Empty Containers/Disposable Labware: Thoroughly empty the container. The first one to
three rinses with a suitable solvent must be collected as hazardous waste.[7] After
thorough rinsing and drying, deface or remove the original label and dispose of the
container according to your institution's guidelines for hazardous waste containers.[8]

Container Labeling

» All waste containers must be clearly labeled with the words "Hazardous Waste."[4]

e The label must also include the full chemical name ("9-Ethynylphenanthrene"), the
concentration of constituents, and the accumulation start date.[8] Do not use abbreviations
or chemical formulas.[8]

Waste Storage

» Store sealed hazardous waste containers in a designated, secure, and well-ventilated area.

[4]

e Ensure that incompatible waste types are segregated to prevent accidental reactions.[4]
Keep containers away from heat sources and direct sunlight.[8]
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Arranging for Disposal
o Contact your institution's EHS department or a licensed chemical waste disposal company to

schedule a pickup.[4][5]

o Provide the Safety Data Sheet (SDS) for 9-Ethynylphenanthrene to the disposal company.
[5] The recommended final disposal method is controlled incineration in a facility equipped
with an afterburner and scrubber.[5][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9-
Ethynylphenanthrene waste.
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Caption: Workflow for the disposal of 9-Ethynylphenanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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